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Compound of Interest

Compound Name: Diethyl 2-(n-Butyl-d9)malonate

Cat. No.: B562581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of

deuterated diethyl butylmalonate, a valuable isotopically labeled compound in synthetic

chemistry and drug development. Due to the limited availability of experimental data for the

deuterated form, this guide presents data for its non-deuterated counterpart, diethyl

butylmalonate, and discusses the expected variations upon deuteration.

Physical and Chemical Properties
Deuterated diethyl butylmalonate is an isotopic analog of diethyl butylmalonate where one or

more hydrogen atoms have been replaced by deuterium. The most common deuterated variant

is Diethyl 2-(n-Butyl-d9)malonate, where the butyl group is fully deuterated.[1] The physical

properties of the deuterated compound are expected to be very similar to the non-deuterated

form, with the primary difference being a higher molecular weight due to the presence of

deuterium.
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Property
Diethyl Butylmalonate
(Non-deuterated)

Diethyl 2-(n-Butyl-
d9)malonate (Deuterated)

Molecular Formula C₁₁H₂₀O₄[2] C₁₁H₁₁D₉O₄

Molecular Weight 216.27 g/mol [2][3] 225.33 g/mol [1]

Appearance
Clear, colorless to slightly

yellowish liquid

Expected to be a clear,

colorless liquid

Boiling Point 235-240 °C (lit.)
Expected to be slightly higher

than the non-deuterated form

Density 0.983 g/mL at 25 °C (lit.)
Expected to be slightly higher

than the non-deuterated form

Refractive Index n20/D 1.422 (lit.)
Expected to be very similar to

the non-deuterated form

Flash Point 94 °C (201.2 °F) - closed cup
Expected to be very similar to

the non-deuterated form

Solubility
Soluble in ethanol and ether;

insoluble in water.

Expected to have similar

solubility

CAS Number 133-08-4 1189865-34-6

Experimental Protocols
2.1. Synthesis of Deuterated Diethyl Butylmalonate

The synthesis of deuterated diethyl butylmalonate can be achieved through the malonic ester

synthesis, a well-established method for preparing substituted carboxylic acids. The following is

a generalized protocol for the synthesis of Diethyl 2-(n-Butyl-d9)malonate.

Materials:

Diethyl malonate

Sodium ethoxide
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Deuterated bromobutane (n-Butyl-d9 bromide)

Ethanol (anhydrous)

Diethyl ether

Aqueous acid (e.g., HCl) for workup

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a solution of

sodium ethoxide in anhydrous ethanol is prepared.

Diethyl malonate is added dropwise to the sodium ethoxide solution with stirring. This results

in the formation of the sodium salt of diethyl malonate.

Deuterated bromobutane is then added to the reaction mixture, and the solution is refluxed.

The carbanion of diethyl malonate acts as a nucleophile and displaces the bromide ion from

the deuterated bromobutane.

After the reaction is complete, the ethanol is removed under reduced pressure.

The residue is partitioned between diethyl ether and water. The aqueous layer is extracted

with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is evaporated.

The crude product is then purified by vacuum distillation to yield pure deuterated diethyl

butylmalonate.

2.2. Determination of Physical Properties
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Standard laboratory procedures are used to determine the physical properties of the

synthesized compound.

Boiling Point: The boiling point is determined by distillation at atmospheric or reduced

pressure. The temperature at which the liquid and vapor phases are in equilibrium is

recorded as the boiling point.

Density: The density is measured using a pycnometer or a digital density meter at a specified

temperature, typically 25 °C.

Refractive Index: The refractive index is measured using a refractometer, which measures

the extent to which light is bent when it passes through the liquid. The measurement is

typically taken at 20 °C using the D-line of a sodium lamp.

Visualization of Synthetic Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

deuterated diethyl butylmalonate.
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Caption: Synthetic workflow for deuterated diethyl butylmalonate.

This guide provides foundational information for researchers working with deuterated diethyl

butylmalonate. For specific applications, further experimental determination of properties is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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